
Application of Benzyl Laurate as a Fragrance
Fixative in Perfumery

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl laurate

Cat. No.: B086544 Get Quote

Application Notes and Protocols for Researchers, Scientists, and Drug Development

Professionals

Introduction
Benzyl laurate is an ester of benzyl alcohol and lauric acid, presenting as a clear, colorless to

pale yellow liquid.[1] In the realm of perfumery and cosmetics, it is recognized for its functions

as a fragrance ingredient, emollient, and solvent.[2][3] Its inherent properties, particularly its

low volatility, suggest its potential as a fixative in fragrance formulations. Fixatives are essential

components in perfumery that reduce the evaporation rate of more volatile fragrance

components, thereby prolonging the scent's longevity. This document provides a detailed

overview of benzyl laurate's physicochemical properties and outlines protocols for evaluating

its efficacy as a fragrance fixative.

Physicochemical Properties of Benzyl Laurate
The effectiveness of a fragrance fixative is intrinsically linked to its physical and chemical

characteristics. A low vapor pressure, high boiling point, and high molecular weight are primary

indicators of a substance's potential to act as a fixative. Benzyl laurate exhibits these key

properties.

Table 1: Physicochemical Data of Benzyl Laurate
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Property Value Reference(s)

Molecular Formula C₁₉H₃₀O₂ [4]

Molecular Weight 290.44 g/mol [5][6]

Appearance
Pale yellow to yellow clear

liquid (est.)
[7]

Odor Profile Fatty, Waxy, Oily, Floral, Sweet [4]

Boiling Point 375.5 °C at 760 mmHg [8]

211 °C at 12 mmHg [6]

207 °C at 12 Torr [9]

Melting Point 8.00 to 9.5 °C [7][8]

Vapor Pressure 7.75E-06 mmHg at 25°C [6][8][10]

est. 0 hPa @ 20°C; 0 hPa @

25°C
[4]

Evaporation Rate Ultra slow [4]

Density
0.93700 to 0.945 g/cm³ @

25.00 °C
[7][8]

Refractive Index
1.47900 to 1.48500 @ 20.00

°C
[7]

Flash Point > 200.00 °F TCC (> 93.33 °C) [7]

109 °C [8]

171 °C [6]

Solubility

Soluble in ethanol, mineral oil,

jojoba oil, almond oil, isopropyl

myristate, Cyclomethicone.

Insoluble in water, propylene

glycol, glycerin.

[3][4]

LogP 5.65070 [8]
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XLogP3-AA 6.8 [4][5]

Mechanism of Action as a Fragrance Fixative
While not extensively documented specifically for benzyl laurate, the primary mechanism by

which high molecular weight, low volatility esters act as fixatives is through intermolecular

interactions with more volatile fragrance molecules. By forming a less volatile matrix, benzyl
laurate can reduce the overall vapor pressure of the fragrance mixture, thereby slowing down

the evaporation of the top and middle notes of a perfume. Its "ultra slow" evaporation rate is a

key indicator of this potential.[4]

Experimental Protocols for Evaluation of Fixative
Properties
To quantitatively assess the efficacy of benzyl laurate as a fragrance fixative, a combination of

sensory and instrumental analysis is recommended. The following protocols provide a

framework for these evaluations.

Sensory Evaluation of Fragrance Longevity
Sensory analysis is a critical method for assessing how a fixative impacts the perceived scent

over time.[11][12]

Objective: To determine the effect of benzyl laurate on the perceived longevity and intensity of

a model fragrance.

Materials:

Model fragrance solution (e.g., a single aroma chemical or a simple accord in ethanol).

Benzyl laurate.

Ethanol (perfumer's grade).

Perfume blotters (smelling strips).

Trained sensory panel.
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Controlled environment room (odor-free, controlled temperature and humidity).

Protocol:

Sample Preparation:

Control Sample: Prepare a solution of the model fragrance in ethanol at a standard

concentration (e.g., 10% v/v).

Test Sample: Prepare a second solution containing the model fragrance (10% v/v) and

benzyl laurate (e.g., at 1%, 3%, and 5% w/v) in ethanol. The concentration of benzyl
laurate can be varied to determine the optimal level.[13]

Application:

Apply a standardized amount (e.g., 0.1 mL) of the Control and Test samples to separate,

labeled perfume blotters.[14]

Evaluation:

A trained sensory panel evaluates the intensity of the fragrance on the blotters at specified

time intervals (e.g., 0, 1, 2, 4, 6, 8, and 24 hours).[15]

Panelists rate the fragrance intensity on a labeled magnitude scale (LMS) or a similar

quantitative scale.[12]

The evaluation should be conducted in a double-blind manner to prevent bias.

Data Analysis:

Plot the mean fragrance intensity ratings against time for both the Control and Test

samples.

Compare the decay curves to determine if the presence of benzyl laurate results in a

slower decline in fragrance intensity, indicating a fixative effect.

Instrumental Analysis of Fragrance Evaporation
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Instrumental techniques, such as headspace gas chromatography-mass spectrometry (GC-

MS), provide an objective measure of the reduction in the evaporation rate of volatile fragrance

compounds.[16][17][18]

Objective: To quantify the effect of benzyl laurate on the evaporation rate of volatile aroma

chemicals from a substrate.

Materials:

Model volatile aroma chemical(s) (e.g., linalool, limonene).

Benzyl laurate.

Ethanol (perfumer's grade).

Substrate (e.g., filter paper, watch glass).

Headspace vials.

Headspace sampler coupled with a GC-MS system.

Protocol:

Sample Preparation:

Control Sample: Prepare a solution of the model aroma chemical in ethanol.

Test Sample: Prepare a solution of the model aroma chemical and benzyl laurate in

ethanol.

Application:

Apply a precise amount of the Control and Test samples to separate, inert substrates

placed within headspace vials.

Headspace Analysis:
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The vials are incubated at a constant temperature (e.g., 32°C, to simulate skin

temperature) for a series of time points (e.g., 0, 1, 2, 4, 6, 8, 24 hours).

At each time point, the headspace of the vials is sampled and injected into the GC-MS.

Data Analysis:

The peak area of the model aroma chemical is recorded for each time point for both the

Control and Test samples.

Plot the peak area against time for both samples. A slower decrease in the peak area for

the Test sample compared to the Control indicates a reduction in the evaporation rate due

to the presence of benzyl laurate.

Visualization of Experimental Workflows
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Caption: Workflow for Sensory Evaluation of Benzyl Laurate as a Fragrance Fixative.
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Caption: Workflow for Instrumental Analysis of Benzyl Laurate as a Fragrance Fixative.
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Conclusion
The physicochemical properties of benzyl laurate, particularly its high molecular weight, high

boiling point, and extremely low vapor pressure, strongly indicate its potential as an effective

fragrance fixative. The protocols outlined in this document provide a robust framework for the

systematic evaluation of its performance. By employing both sensory and instrumental

methods, researchers can obtain comprehensive data on the ability of benzyl laurate to

prolong fragrance longevity, thereby enabling its informed application in perfumery and other

scented products. The recommended usage levels in fragrance concentrates can be up to

15.0000%.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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